Cas no 2229512-55-2 (1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229512-55-2
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 6212954
• PubChem ID: 165827317
• Update Time: 2025-06-09

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid
• EN300-1875869
• 2229512-55-2
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C18H25NO5/c1-17(2,3)24-16(23)19-13-8-7-12(11-14(13)20)18(15(21)22)9-5-4-6-10-18/h7-8,11,20H,4-6,9-10H2,1-3H3,(H,19,23)(H,21,22)
• InChI Key： HKBSTPGWNHYFJN-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CCCCC1)=O

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid

Comprehensive Overview of 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229512-55-2)

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229512-55-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name or CAS number, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a cyclohexane ring and a hydroxyphenyl group, makes it a versatile building block in drug discovery and development.

The compound's molecular formula and structural features have been extensively studied to understand its potential applications. Researchers are particularly interested in its tert-butoxycarbonyl (Boc) protecting group, which is widely used in peptide synthesis and other organic reactions. The presence of both carboxylic acid and hydroxyl functional groups further enhances its reactivity, allowing for diverse chemical modifications. This makes 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid a valuable tool in medicinal chemistry.

In recent years, the demand for high-purity intermediates like this compound has surged, driven by advancements in targeted drug delivery and personalized medicine. The pharmaceutical industry is increasingly focusing on small-molecule therapeutics, and compounds such as 2229512-55-2 play a critical role in this paradigm. Its compatibility with green chemistry principles also aligns with the growing emphasis on sustainable synthesis methods, a hot topic among researchers and environmental advocates.

One of the most frequently asked questions about 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid is its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for laboratory-scale reactions. Additionally, its stability at room temperature ensures ease of handling and storage, which is a significant advantage for industrial applications.

The compound's potential in cancer research has also been explored, particularly in the design of kinase inhibitors and apoptosis inducers. Its structural motifs are reminiscent of several FDA-approved drugs, which has sparked interest in its derivatization for novel therapeutic agents. Furthermore, the Boc-protected amino group offers a strategic handle for further functionalization, enabling the creation of libraries of analogs for high-throughput screening.

From a synthetic chemistry perspective, CAS No. 2229512-55-2 is often utilized in multistep organic synthesis due to its robustness and compatibility with various reaction conditions. Its incorporation into peptide mimetics and prodrugs has been documented, highlighting its versatility. The compound's chiral center on the cyclohexane ring also opens doors for enantioselective synthesis, a growing area of interest in asymmetric catalysis.

In the context of AI-driven drug discovery, compounds like 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid are increasingly being analyzed using machine learning algorithms to predict their biological activity and optimize their properties. This intersection of computational chemistry and experimental validation is a trending topic in scientific communities, as it accelerates the identification of promising drug candidates.

Quality control and analytical characterization of 2229512-55-2 are critical for ensuring its applicability in research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These analytical methods are essential for meeting the stringent requirements of pharmaceutical-grade materials.

In summary, 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclohexane-1-carboxylic acid (CAS No. 2229512-55-2) is a multifaceted compound with broad applications in drug development and organic synthesis. Its unique structural features, combined with its compatibility with modern synthetic and analytical techniques, make it a valuable asset in both academic and industrial settings. As research continues to evolve, this compound is poised to play an even greater role in the advancement of precision medicine and sustainable chemistry.